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Compound of Interest

Compound Name: CL-275838

Cat. No.: B1669143

Disclaimer: This document provides a summary of publicly available information regarding the
effects of CL-275838 on cognitive function. The full-text scientific papers detailing the
guantitative data and specific experimental protocols from the primary clinical trials were not
accessible. Therefore, the data tables and detailed experimental methodologies presented
herein are illustrative examples based on the available abstracts and common practices in
neuropsychological testing during the period of the studies (early 1990s).

Introduction

CL-275838 is a novel psychoactive compound identified as a potential cognitive-enhancing
agent. Early research has also indicated possible antidepressant properties. Its primary
mechanism of action is understood to be twofold: agonism at dopamine receptors and potent
inhibition of serotonin reuptake. This dual action suggests a potential for complex modulation of
neurotransmitter systems crucial for cognitive processes such as memory, attention, and
executive function. This technical guide aims to consolidate the available information on CL-
275838 for researchers, scientists, and drug development professionals.

Mechanism of Action

CL-275838's cognitive effects are believed to stem from its interaction with two key
neurotransmitter systems:

o Dopaminergic System: As a dopamine agonist, CL-275838 directly stimulates dopamine
receptors, likely the D2 subtype, which are known to be involved in learning, motivation, and
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executive functions. Activation of these receptors can modulate synaptic plasticity and
neuronal signaling in brain regions critical for cognition, such as the prefrontal cortex and
hippocampus.

e Serotonergic System: By inhibiting the serotonin transporter (SERT), CL-275838 increases
the extracellular concentration of serotonin in the synaptic cleft. This enhances serotonergic
neurotransmission, which plays a significant role in mood regulation, learning, and memory.

The synergistic action of enhancing both dopamine and serotonin signaling may underlie the
potential pro-cognitive effects of CL-275838.

Preclinical and Clinical Findings

Clinical trials in healthy volunteers have been conducted to assess the safety,
pharmacokinetics, and preliminary cognitive effects of CL-275838. While the detailed results
are not publicly available, abstracts from these studies indicate that cognitive functions,
including attention, verbal memory, and spatial memory, were evaluated. The compound was
reported to be a "potential memory-enhancing compound.”

lllustrative Quantitative Data

The following tables represent hypothetical data from a placebo-controlled, multiple-dose study
to illustrate the potential cognitive effects of CL-275838. These are not actual results.

Table 1: Effects of CL-275838 on Attention (lllustrative Data)

. Post- Change

Treatment Baseline

N Treatment from p-value
Group (Score) .

(Score) Baseline

Placebo 20 452 +5.1 46.1+4.9 +0.9 0.25
CL-275838

20 448 £5.3 495+5.0 +4.7 <0.05
(50 mg)
CL-275838

20 455+4.8 51.2+45 +5.7 <0.01
(100 mg)
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Scores are presented as mean * standard deviation.

Table 2: Effects of CL-275838 on Verbal Memory (lllustrative Data)

. Post-
Baseline Change
Treatment Treatment
(Words from p-value
Group (Words .
Recalled) Baseline
Recalled)
Placebo 20 81+15 85+1.6 +0.4 0.32
CL-275838
20 83+14 10.2+1.7 +1.9 <0.05
(50 mg)
CL-275838
20 82+1.6 115+15 +3.3 <0.01
(100 mg)
Scores are presented as mean * standard deviation.
Table 3: Effects of CL-275838 on Spatial Memory (lllustrative Data)
. Post- Change
Treatment Baseline
Treatment from p-value
Group (Errors) .
(Errors) Baseline
Placebo 20 125+2.1 121 +2.3 -04 0.41
CL-275838
20 128+24 9.7+£20 -3.1 <0.05
(50 mg)
CL-275838
20 12.3+2.2 81+19 -4.2 <0.01
(100 mg)

Scores are presented as mean * standard deviation.

Experimental Protocols (Representative Examples)

The following are detailed methodologies for cognitive tests that were commonly used in

clinical trials in the early 1990s and are representative of the assessments likely performed in
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the CL-275838 studies.

Assessment of Attention

o Test: Digit Symbol Substitution Test (DSST) from the Wechsler Adult Intelligence Scale -
Revised (WAIS-R).

o Objective: To assess sustained attention, psychomotor speed, and visual scanning.

e Procedure: Participants are presented with a key that pairs digits (1-9) with unique symbols.
They are then shown a series of digits and must write the corresponding symbol for each
digit as quickly as possible within a 90-second time limit.

e Outcome Measure: The total number of correctly substituted symbols within the time limit.

Assessment of Verbal Memory

o Test: Rey Auditory Verbal Learning Test (RAVLT).
¢ Objective: To evaluate immediate memory span, new learning, and delayed recall.
e Procedure:

o Immediate Recall: A list of 15 nouns is read aloud to the participant, who is then asked to
recall as many words as possible. This is repeated for five trials.

o Interference Trial: A second list of 15 different nouns is read, and the participant is asked
to recall this new list.

o Short-Delay Free Recall: Immediately after the interference trial, the participant is asked to
recall the words from the first list.

o Long-Delay Free Recall: After a 20-30 minute delay filled with non-verbal tasks, the
participant is again asked to recall the words from the first list.

e Outcome Measures: Number of words recalled on each of the five immediate recall trials, the
total number of words recalled across the five trials, and the number of words recalled after
the short and long delays.
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Assessment of Spatial Memory

o Test: Corsi Block-Tapping Test.
» Objective: To assess visuospatial short-term memory span.

e Procedure: The examiner sits opposite the participant with a board containing nine identical,
randomly arranged blocks. The examiner taps a sequence of blocks, and the participant is
required to tap the same blocks in the same order. The sequence length increases with each
successful trial.

o Outcome Measure: The longest sequence of blocks the participant can correctly recall (Corsi
span).

Visualizations
Putative Signaling Pathway of CL-275838

Click to download full resolution via product page

Caption: Putative signaling pathway of CL-275838.

Experimental Workflow for a Cognitive Enhancement
Clinical Trial
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Caption: Experimental workflow for a clinical trial.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1669143?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [CL-275838's Effects on Cognitive Function: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669143#cl-275838-s-effects-on-cognitive-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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